Cas no 138964-56-4 (2-benzenesulfonamido-5-methylbenzoic acid)

2-benzenesulfonamido-5-methylbenzoic acid structure
138964-56-4 structure
Product Name:2-benzenesulfonamido-5-methylbenzoic acid
CAS No:138964-56-4
MF:C14H13NO4S
MW:291.32232260704
CID:1257456
PubChem ID:6102684
Update Time:2025-04-20

2-benzenesulfonamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-methyl-2-[(phenylsulfonyl)amino]-
    • 2-benzenesulfonamido-5-methylbenzoic acid
    • Z316093506
    • BQ6W7H7DKV
    • Anthranilic Acid Sulfonamide, 4
    • EN300-17934085
    • 138964-56-4
    • SCHEMBL2009251
    • CHEMBL378927
    • BDBM17477
    • STK978137
    • 2-(benzenesulfonamido)-5-methylbenzoic acid
    • AKOS000202786
    • Q27096540
    • NS00071208
    • 5-methyl-2-(phenylsulfonamido)benzoic acid
    • HXQLTRSIZRSFTR-UHFFFAOYSA-N
    • 5-METHYL-2-[(PHENYLSULFONYL)AMINO]BENZOIC ACID
    • HMS3604F08
    • DB07313
    • A444148
    • sulfonamide compound, 4
    • 1yw7
    • A41
    • PD005356
    • Inchi: 1S/C14H13NO4S/c1-10-7-8-13(12(9-10)14(16)17)15-20(18,19)11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
    • InChI Key: HXQLTRSIZRSFTR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(C)=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 291.05659
  • Monoisotopic Mass: 291.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47

2-benzenesulfonamido-5-methylbenzoic acid Pricemore >>

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